Cas no 165115-73-1 (2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol)

• Product Name: 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol
• CAS No: 165115-73-1
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD11977646
• CID: 134576
• PubChem ID: 11064187
• Update Time: 2025-05-26

2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol
• 1,3-Propanediol, 2-[2-(2,4-difluorophenyl)-2-propen-1-yl]-
• 2-[2-(2,4-difluorophenyl)prop-2-enyl]propane-1,3-diol
• POSACONAZOLE INTER-7
• 2-[2-(2,4-DIFLUOROPHENYL)-2-PROPEN-1-YL]-1,3-PROPANEDIOL
• EOS-61493
• Posaconazole intermediate-7
• 165115-73-1
• 2-[2-(2,4-Difluoro-phenyl)-allyl]-propane-1,3-diol
• AS-75728
• SCHEMBL12186064
• NS00006159
• 2-2-(2,4-Difluoro-phenyl)-allyl-propane-1,3-diol
• 1,3-Propanediol, 2-[2-(2,4-difluorophenyl)-2-propenyl]-
• AKOS015912312
• SB34124
• 2-[2-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-YL]PROPANE-1,3-DIOL
• DTXSID30453909
• D92910
• 2-(2-(2,4-Difluorophenyl)prop-2-en-1-yl)propane-1,3-diol
• AC-8490
• AMY14819
• EC 605-390-1
• BCP13096
• Posaconazole inter-7

• MDL： MFCD11977646
• Inchi： 1S/C12H14F2O2/c1-8(4-9(6-15)7-16)11-3-2-10(13)5-12(11)14/h2-3,5,9,15-16H,1,4,6-7H2
• InChI Key： WOLIKRXEOQATPC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=C)CC(CO)CO)F

Computed Properties

• Exact Mass: 228.09600
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.210
• PSA: 40.46000
• LogP: 1.96890

Additional information on 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol

Comprehensive Overview of 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol (CAS No. 165115-73-1)

The compound 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol (CAS No. 165115-73-1) is a fluorinated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 2,4-difluorophenyl group and a propane-1,3-diol backbone, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in developing antifungal agents, polymer additives, and cosmetic formulations.

In recent years, the demand for fluorinated compounds like 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol has surged, driven by their enhanced stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemicals. The compound's allyl and diol functionalities also make it a candidate for click chemistry applications, a hot topic in modern drug discovery and material science.

From an SEO perspective, users frequently search for terms like "fluorinated diol uses," "CAS 165115-73-1 applications," and "2,4-difluorophenyl derivatives." These queries reflect the compound's relevance in medicinal chemistry and specialty chemicals. Additionally, its potential role in antimicrobial coatings and UV stabilizers has garnered attention, especially in the context of pandemic-era hygiene products and long-lasting materials.

The synthesis of 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol typically involves Pd-catalyzed coupling or Grignard reactions, methods widely discussed in academic literature. Its lipophilicity and hydrogen-bonding capacity are key factors in its utility as a drug intermediate. For instance, it has been explored in the development of topical antifungals, addressing the rising global concern over drug-resistant fungal infections.

In material science, the compound's dual hydroxyl groups enable cross-linking in polyurethane foams and epoxy resins, enhancing durability. This aligns with the trend toward high-performance materials in automotive and construction industries. Furthermore, its fluorine atoms contribute to thermal stability, a sought-after property in electronic encapsulants and adhesives.

As regulatory frameworks evolve, compounds like 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol are scrutinized for environmental impact. Recent studies highlight its biodegradability potential, a critical factor for REACH compliance and green certifications. This positions it favorably against older, persistent fluorochemicals.

In conclusion, 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol (CAS No. 165115-73-1) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—make it a compound of enduring interest, resonating with both scientific and industrial communities.